Methyl 4-(bromomethyl)-3-fluorobenzoate
Overview
Description
Methyl 4-(bromomethyl)-3-fluorobenzoate is a useful research compound. Its molecular formula is C9H8BrFO2 and its molecular weight is 247.06 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Environmental and Biochemical Applications
Methyl 4-(bromomethyl)-3-fluorobenzoate and similar fluorinated compounds have been studied for their role in environmental and biochemical processes. For instance, fluorinated analogs have been used to detect aromatic metabolites in methanogenic consortia, providing insights into the degradation pathways of compounds like m-cresol in anaerobic environments (Londry & Fedorak, 1993). Another study demonstrated the use of fluorinated benzoic acids for exploring anaerobic transformation processes, such as the conversion of phenol to benzoate (Genthner, Townsend & Chapman, 1989).
2. Synthesis and Chemical Properties
This compound and related compounds are used in synthetic chemistry. For instance, studies have synthesized methyl 4-bromo-2-methoxybenzoate, which is structurally related to this compound, through a series of reactions, illustrating the compound's utility in organic synthesis (Chen Bing-he, 2008). Another study involved the synthesis of methyl 4-(bromomethyl)benzoate, highlighting the diverse synthetic applications and methodologies associated with these compounds (Bi Yun-mei, 2012).
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Methyl 4-(bromomethyl)-3-fluorobenzoate plays a role in biochemical reactions, particularly in the Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . It interacts with enzymes and proteins, although specific biomolecules it interacts with are not yet fully identified .
Molecular Mechanism
The molecular mechanism of this compound involves interactions with biomolecules and potential enzyme inhibition or activation . It’s involved in free radical reactions, where it loses a bromo atom, leaving behind a succinimidyl radical .
Properties
IUPAC Name |
methyl 4-(bromomethyl)-3-fluorobenzoate | |
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InChI |
InChI=1S/C9H8BrFO2/c1-13-9(12)6-2-3-7(5-10)8(11)4-6/h2-4H,5H2,1H3 | |
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InChI Key |
OJBQAHZJVDWSFD-UHFFFAOYSA-N | |
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Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)CBr)F | |
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Molecular Formula |
C9H8BrFO2 | |
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DSSTOX Substance ID |
DTXSID30596108 | |
Record name | Methyl 4-(bromomethyl)-3-fluorobenzoate | |
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Molecular Weight |
247.06 g/mol | |
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CAS No. |
128577-47-9 | |
Record name | Methyl 4-(bromomethyl)-3-fluorobenzoate | |
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Record name | methyl 4-(bromomethyl)-3-fluorobenzoate | |
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